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Compound of Interest

Compound Name: 1,2,3-Tribromobutane

Cat. No.: B13810187 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the boiling and melting points of 1,2,3-
Tribromobutane (CAS No. 632-05-3), a halogenated alkane of interest in synthetic organic

chemistry. This document outlines its key physical properties, detailed experimental

methodologies for their determination, and a logical synthesis pathway.

Physicochemical Data
The melting and boiling points of 1,2,3-Tribromobutane are critical parameters for its

purification, handling, and application in various chemical syntheses. These properties are

summarized in the table below.

Property Value Conditions

Melting Point -19 °C Standard Pressure

Boiling Point 220 °C 760 mmHg

110-112 °C 19 Torr

Table 1: Summary of Melting and Boiling Points for 1,2,3-Tribromobutane.[1][2][3][4]
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The determination of accurate melting and boiling points is fundamental to characterizing a

chemical substance. Below are detailed methodologies applicable to the analysis of 1,2,3-
Tribromobutane.

Melting Point Determination
The melting point of 1,2,3-Tribromobutane, being below room temperature, requires a

cryostatic apparatus. A common and precise method involves a digitally controlled melting point

apparatus with a cooling system.

Apparatus:

Digital melting point apparatus with cooling capability (e.g., cryostat)

Sealed capillary tubes

Low-temperature thermometer or calibrated thermocouple

Procedure:

Sample Preparation: A small, moisture-free liquid sample of 1,2,3-Tribromobutane is

introduced into a capillary tube, which is then flame-sealed to prevent atmospheric moisture

contamination.

Apparatus Setup: The melting point apparatus is pre-cooled to a temperature approximately

10-15°C below the expected melting point of -19°C.

Sample Insertion: The sealed capillary tube containing the sample is placed into the sample

holder of the apparatus.

Heating and Observation: The temperature is slowly increased at a controlled rate (e.g., 1-

2°C per minute) as it approaches the expected melting range.

Data Recording: The temperature at which the first crystals begin to melt and the

temperature at which the last crystal disappears are recorded. For a pure substance, this

range should be narrow.
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Boiling Point Determination
The boiling point of 1,2,3-Tribromobutane can be determined at atmospheric or reduced

pressure using distillation or the Thiele tube method.

2.2.1 Simple Distillation (Atmospheric Pressure)

Apparatus:

Round-bottom flask

Heating mantle

Distillation head with a port for a thermometer

Condenser

Receiving flask

Boiling chips

Calibrated thermometer

Procedure:

Apparatus Assembly: A simple distillation apparatus is assembled. The thermometer bulb

should be positioned so that its top is level with the bottom of the side-arm leading to the

condenser.

Sample and Boiling Chips: The round-bottom flask is charged with a sample of 1,2,3-
Tribromobutane and a few boiling chips to ensure smooth boiling.

Heating: The flask is gently heated. As the liquid boils, the vapor rises, and the temperature

on the thermometer will increase.

Equilibrium and Measurement: The temperature is recorded when it stabilizes. This constant

temperature, observed as the vapor continuously bathes the thermometer bulb and

condensed liquid drips into the receiving flask, is the boiling point.
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2.2.2 Distillation Under Reduced Pressure (Vacuum Distillation)

Given that 1,2,3-Tribromobutane has a high boiling point at atmospheric pressure, vacuum

distillation is a preferred method to prevent potential decomposition.

Apparatus:

Standard vacuum distillation setup including a Claisen adapter, bleed tube for fine pressure

control, and a vacuum pump with a manometer.

Procedure:

Apparatus Setup: The vacuum distillation apparatus is securely assembled, ensuring all

joints are properly sealed.

Pressure Reduction: The system is evacuated to the desired pressure (e.g., 19 Torr).

Heating: The sample is heated gently.

Boiling Point Measurement: The temperature at which the liquid boils and a steady stream of

distillate is collected is recorded as the boiling point at that specific pressure.

Logical Synthesis Pathway
A plausible synthetic route to 1,2,3-Tribromobutane can be conceptualized starting from a

commercially available precursor such as crotyl alcohol (2-buten-1-ol). This multi-step

synthesis involves the introduction of bromine atoms across the double bond followed by the

substitution of the hydroxyl group.

Crotyl Alcohol
(2-Buten-1-ol)

2,3-Dibromobutan-1-ol
Bromination

+ Br₂

1,2,3-Tribromobutane
Substitution

+ PBr₃ or HBr
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Click to download full resolution via product page

A conceptual pathway for the synthesis of 1,2,3-Tribromobutane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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